2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.7 g/mol
• IUPAC Name: 2-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C17H14ClNO2/c1-19-15-8-3-2-7-14(17(15)21)16(20)10-9-12-5-4-6-13(18)11-12/h2-11H,1H3,(H,19,21)/b10-9+
• InChI Key: VARPDNRZSSZRJQ-MDZDMXLPSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC(=CC=C2)Cl
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC(=CC=C2)Cl

Description

2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as CLP, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of cycloheptatrienone derivatives, which are known to possess a variety of biological activities.

Mechanism of Action

The mechanism of action of 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is not fully understood, but it is thought to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has also been shown to induce apoptosis in cancer cells and to activate the Nrf2 pathway, which is involved in the cellular response to oxidative stress.
Biochemical and Physiological Effects:
2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation. 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. However, one limitation is that the yield of the synthesis reaction is relatively low, which can make it difficult to obtain large quantities of the compound. Another limitation is that the mechanism of action of 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is not fully understood, which can make it difficult to design experiments to test its effects.

Future Directions

There are several future directions for research on 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to study its effects on other signaling pathways and to identify its molecular targets. Additionally, future research could focus on developing more efficient synthesis methods for 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one and on improving our understanding of its mechanism of action.

Synthesis Methods

The synthesis of 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one involves the reaction of 3-chloro-phenylacetic acid with acetic anhydride to form 3-(3-chlorophenyl)acetic anhydride. This intermediate is then reacted with 2,4,6-cycloheptatrien-1-one in the presence of a base and a catalyst to form 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one. The yield of this reaction is typically around 50%.

Scientific Research Applications

2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been studied for its potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In inflammation research, 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6. In neurological research, 2-[3-(3-Chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.